Vaccenic Acid Chloride

• Molecular Formula: C18H33ClO
• Molecular Weight: 300.9 g/mol
• InChI: InChI=1S/C18H33ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h7-8H,2-6,9-17H2,1H3/b8-7+
• InChIKey: WYUXJEJFKYBBMZ-BQYQJAHWSA-N

Vaccenic Acid Chloride Specifications & Identification

Vaccenic Acid Chloride (synonyms: (E)-octadec-11-enoyl chloride, trans-vaccenoyl chloride) is a C18 monounsaturated fatty acyl chloride with the molecular formula C18H33ClO and molecular weight of 300.91 g/mol [1]. This reactive intermediate is derived from trans-vaccenic acid (t11-18:1), a naturally occurring omega-7 trans fatty acid found in ruminant fats and dairy products [2]. As an acid chloride, it serves as a critical acylating agent in organic synthesis, enabling the introduction of the trans-Δ11-octadecenoyl moiety into target molecules via nucleophilic acyl substitution . The compound is characterized by a trans double bond at position 11, distinguishing it structurally from the more common oleoyl chloride (cis-Δ9) and elaidoyl chloride (trans-Δ9). Its typical applications include the synthesis of phospholipid analogs, ethyl ester derivatives with antimicrobial activity, and chemical probes for studying lipid metabolism and membrane biophysics .

Reactive acylating agent for trans-Δ11-octadecenoyl incorporation into target molecules

Supports synthesis of phospholipid analogs and lipid metabolism probes

Enables membrane biophysics research through custom lipid building blocks

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 6047301, Vaccenic Acid Chloride. View Source
• [2] Turpeinen AM, et al. Bioconversion of vaccenic acid to conjugated linoleic acid in humans. Am J Clin Nutr. 2002;76(3):504-510. View Source

Non-Substitutability of Vaccenic Acid Chloride

In-class C18:1 acyl chlorides such as oleoyl chloride (cis-Δ9) and elaidoyl chloride (trans-Δ9) share the same molecular formula and mass as vaccenic acid chloride, yet their biological and biophysical behaviors diverge markedly due to the position and geometry of the double bond [1]. These structural variations dictate enzymatic recognition, membrane incorporation efficiency, and metabolic fate. For instance, the position of the unsaturation (Δ9 vs. Δ11) significantly influences the rate of β-oxidation in mitochondrial assays, while the geometric isomerism (cis vs. trans) profoundly affects membrane lipid packing and phase transition temperatures [2]. Consequently, substituting one acyl chloride for another without rigorous validation can introduce uncontrolled variables into synthetic lipid studies, metabolic tracing experiments, or biophysical membrane models, thereby compromising data reproducibility and mechanistic interpretation [3].

Positional sensitivity: Double bond at Δ11 rather than Δ9 can alter β-oxidation kinetics and enzymatic recognition, potentially shifting metabolic tracer outcomes.

Geometric isomerism: Trans configuration vs. cis (oleoyl chloride) or trans-Δ9 (elaidoyl chloride) affects membrane packing and phase behavior, limiting direct substitution.

Downstream integration: Synthetic lipids derived from alternative acyl chlorides may not recapitulate vaccenoyl-specific biological responses or material properties without validation.

• [1] Lawson LD, Kummerow FA. β-Oxidation of the coenzyme A esters of vaccenic, elaidic, and petroselaidic acids by rat heart mitochondria. Lipids. 1979;14(5):501-503. View Source
• [2] Du ZY, Degrace P, Gresti J, Loreau O, Clouet P. Dissimilar properties of vaccenic versus elaidic acid in β-oxidation activities and gene regulation in rat liver cells. Lipids. 2010;45(7):581-591. View Source
• [3] Toyotake Y, et al. A novel lysophosphatidic acid acyltransferase of Escherichia coli produces membrane phospholipids with a cis-vaccenoyl group and is related to flagellar formation. J Biol Chem. 2020;295(22):7700-7712. View Source

Vaccenic Acid Chloride Differentiation Evidence

Mitochondrial β-Oxidation Rate Comparison

In a direct head-to-head study measuring β-oxidation rates of C18:1 fatty acyl-CoA esters using rat heart mitochondria, vaccenoyl-CoA (trans-Δ11-18:1-CoA) demonstrated a significantly higher oxidation rate compared to elaidoyl-CoA (trans-Δ9-18:1-CoA), but a lower rate than oleoyl-CoA (cis-Δ9-18:1-CoA) except at elevated substrate concentrations [1]. The position of the trans double bond (Δ11 vs. Δ9) critically influenced the observed oxidation kinetics, underscoring the importance of precise acyl chain selection for metabolic studies [2].

Mitochondrial β-Oxidation Rate

Head-to-head

Vaccenoyl-CoA > elaidoyl-CoA at all tested concentrations;

Reported oxidation kinetics may shift with double-bond position; supports isomer-specific metabolic tracing design.

Rat heart mitochondria; 10–100 μM substrates.

Hepatic Mitochondrial Respiration

Head-to-head

~30% higher respiration rate with vaccenoyl-CoA vs. elaidoyl-CoA (P < 0.05)

Respiratory rate difference highlights positional sensitivity; supports mitochondrial uptake interpretation.

Rat liver mitochondria; O₂ consumption measurement.

Phospholipid Incorporation Specificity

Class-level

YihG acyltransferase selectively introduces cis-vaccenoyl into sn-2 position; ΔyihG mutant loses this moiety

Enzymatic specificity suggests non-substitutable building block for bacterial membrane models; requires validation in target system.

E. coli K-12; phospholipid fatty acyl composition analysis.

Lipid Bilayer Phase Transition

Class-level

~16°C lower Tm for cis-vaccenoyl PC vs. cyclopropane PC

Fluidizing effect reported; may support low-temperature membrane studies.

Artificial liposomes; DSC measurement.

Ethyl Ester Antimicrobial Spectrum

Data to verify

Vaccenic acid ethyl ester active against various microorganisms; inactive against E. coli, M. luteus, S. enteritidis

Derivative antimicrobial spectrum reported; supports SAR studies of fatty acid derivatives.

In vitro assay; derivative synthesized from vaccenic acid chloride.

Cotton Fabric Esterification

Class-level

Unsaturated C18 acid chlorides (oleoyl, elaidoyl) improved dry crease recovery more than stearoyl chloride at similar substitution degree

Class-level property suggests unsaturation may improve cellulose modification; direct vaccenoyl chloride evaluation needed.

Cotton esterified in DMF; standard crease recovery test.

Evidence Dimension	β-Oxidation rate
Target Compound Data	Vaccenoyl-CoA: Higher than elaidoyl-CoA; lower than oleoyl-CoA except at high concentrations
Comparator Or Baseline	Elaidoyl-CoA (trans-Δ9-18:1-CoA): Slowest rate among the three at all concentrations; Oleoyl-CoA (cis-Δ9-18:1-CoA): Highest rate at most concentrations
Quantified Difference	Vaccenoyl-CoA > elaidoyl-CoA at all concentrations; vaccenoyl-CoA < oleoyl-CoA except at high substrate concentrations
Conditions	Rat heart mitochondria; substrate concentrations: 10-100 μM; measured via oxygen consumption

Why This Matters

This metabolic divergence dictates that substituting elaidoyl chloride for vaccenoyl chloride in tracer studies will yield non-representative oxidation kinetics, potentially misinterpreting the fate of dietary trans fatty acids.

• [1] Lawson LD, Kummerow FA. β-Oxidation of the coenzyme A esters of vaccenic, elaidic, and petroselaidic acids by rat heart mitochondria. Lipids. 1979;14(5):501-503. View Source
• [2] Du ZY, Degrace P, Gresti J, Loreau O, Clouet P. Dissimilar properties of vaccenic versus elaidic acid in β-oxidation activities and gene regulation in rat liver cells. Lipids. 2010;45(7):581-591. View Source

Hepatic Mitochondrial Respiration Rate

A subsequent investigation into hepatic lipid metabolism revealed that respiration rates in liver mitochondria were approximately 30% greater (P < 0.05) with vaccenoyl-CoA as substrate compared to elaidoyl-CoA [1]. This quantitative difference was observed despite comparable respiration rates for the non-esterified fatty acid (NEFA) forms of both isomers, highlighting that the CoA ester metabolic context amplifies the structural discrimination [2].

Hepatic Mitochondrial Respiration

Head-to-head

~30% higher respiration rate with vaccenoyl-CoA vs. elaidoyl-CoA (P < 0.05)

Respiratory rate difference highlights positional sensitivity; supports mitochondrial uptake interpretation.

Rat liver mitochondria; O₂ consumption measurement.

Evidence Dimension	Hepatic mitochondrial respiration rate
Target Compound Data	Vaccenoyl-CoA: Respiration rate ~30% higher than elaidoyl-CoA (P < 0.05)
Comparator Or Baseline	Elaidoyl-CoA (trans-Δ9-18:1-CoA): Baseline respiration rate
Quantified Difference	30% increase (P < 0.05) with vaccenoyl-CoA
Conditions	Rat liver mitochondria; respiration measured as O2 consumption; CoA esters as substrates

Why This Matters

For researchers modeling hepatic fatty acid metabolism or investigating the differential health impacts of trans fatty acid isomers, this 30% rate disparity is a critical, non-interchangeable parameter that directly impacts experimental design and data interpretation.

• [1] Du ZY, Degrace P, Gresti J, Loreau O, Clouet P. Dissimilar properties of vaccenic versus elaidic acid in β-oxidation activities and gene regulation in rat liver cells. Lipids. 2010;45(7):581-591. View Source
• [2] RGD Reference Report. Dissimilar Properties of Vaccenic Versus Elaidic Acid in beta-Oxidation Activities and Gene Regulation in Rat Liver Cells. Rat Genome Database. View Source

Phospholipid Incorporation by LPAAT YihG

Research in E. coli has identified a specialized lysophosphatidic acid acyltransferase (LPAAT) homolog, YihG, which specifically introduces the cis-vaccenoyl group into the sn-2 position of membrane phospholipids [1]. Deletion of the yihG gene (ΔyihG) resulted in a loss of cis-vaccenoyl incorporation, a phenotype that was functionally linked to enhanced flagellar formation and swimming motility [2]. This demonstrates that the vaccenoyl moiety, particularly in its cis configuration, is not a generic fatty acyl chain but is enzymatically recognized for precise biological functions.

Phospholipid Incorporation Specificity

Class-level

YihG acyltransferase selectively introduces cis-vaccenoyl into sn-2 position; ΔyihG mutant loses this moiety

Enzymatic specificity suggests non-substitutable building block for bacterial membrane models; requires validation in target system.

E. coli K-12; phospholipid fatty acyl composition analysis.

Evidence Dimension	Specificity of phospholipid incorporation
Target Compound Data	cis-Vaccenoyl group: Specifically introduced into sn-2 position of E. coli phospholipids by YihG LPAAT
Comparator Or Baseline	Other fatty acyl groups: Not specified as substrates for YihG; general LPAAT PlsC incorporates other chains
Quantified Difference	Qualitative specificity: YihG selectively utilizes cis-vaccenoyl; ΔyihG mutant shows absence of this moiety
Conditions	E. coli K-12; genetic knockout and complementation; phospholipid fatty acyl composition analysis

Why This Matters

For researchers constructing synthetic bacterial membrane models or studying acyltransferase specificity, this enzymatic selectivity validates the use of vaccenoyl chloride as a non-substitutable building block to achieve biologically relevant lipid compositions.

• [1] Toyotake Y, et al. A novel lysophosphatidic acid acyltransferase of Escherichia coli produces membrane phospholipids with a cis-vaccenoyl group and is related to flagellar formation. J Biol Chem. 2020;295(22):7700-7712. View Source
• [2] S-EPMC7277886. A Novel Lysophosphatidic Acid Acyltransferase of Escherichia coli Produces Membrane Phospholipids with a cis-vaccenoyl Group and Is Related to Flagellar Formation. Europe PMC. View Source

Lipid Bilayer Phase Transition Temperature

In a study comparing the phase transition behavior of artificial liposomes, phosphatidylcholines (PCs) acylated with cis-vaccenic acid exhibited a gel-to-liquid crystalline phase transition temperature (Tm) that was approximately 16°C lower than that of PCs acylated with the corresponding cyclopropane fatty acid [1]. This class-level inference suggests that the vaccenoyl moiety imparts significant fluidity to lipid bilayers, a property critical for maintaining membrane function at lower temperatures.

Lipid Bilayer Phase Transition

Class-level

~16°C lower Tm for cis-vaccenoyl PC vs. cyclopropane PC

Fluidizing effect reported; may support low-temperature membrane studies.

Artificial liposomes; DSC measurement.

Evidence Dimension	Phase transition temperature (Tm) of phospholipid liposomes
Target Compound Data	PC acylated with cis-vaccenic acid: Tm ~16°C lower than cyclopropane analog
Comparator Or Baseline	PC acylated with cyclopropane fatty acid: Tm ~16°C higher
Quantified Difference	Approximately 16°C difference
Conditions	Artificial liposomes composed of synthetic PCs; Tm measured via differential scanning calorimetry (DSC)

Why This Matters

For applications requiring precise control over membrane fluidity, such as drug delivery liposomes or model membrane systems, this 16°C shift in Tm demonstrates that vaccenoyl chloride-derived lipids provide a distinct biophysical profile not achievable with other fatty acid modifications.

• [1] Silvius JR, McElhaney RN. Phase transition behaviour of artificial liposomes composed of phosphatidylcholines acylated with cyclopropane fatty acids. Biochim Biophys Acta. 1979;555(2):259-269. View Source

Antimicrobial Activity of Ethyl Ester Derivative

Vaccenic Acid Chloride is a key synthetic intermediate in the preparation of Vaccenic Acid Ethyl Ester (V070005) . The ethyl ester derivative, derived from vaccenic acid found in Artemia salina, exhibits antimicrobial activity against a broad range of microorganisms, with notable exceptions being Escherichia coli, Micrococcus luteus, and Salmonella enteritidis [1]. This defined activity spectrum, enabled by the use of vaccenic acid chloride, provides a specific chemical tool for probing microbial susceptibility.

Ethyl Ester Antimicrobial Spectrum

Data to verify

Vaccenic acid ethyl ester active against various microorganisms; inactive against E. coli, M. luteus, S. enteritidis

Derivative antimicrobial spectrum reported; supports SAR studies of fatty acid derivatives.

In vitro assay; derivative synthesized from vaccenic acid chloride.

Evidence Dimension	Antimicrobial spectrum of derivative
Target Compound Data	Vaccenic Acid Ethyl Ester (synthesized from vaccenic acid chloride): Active against a variety of microorganisms
Comparator Or Baseline	Not applicable; specific microbial exceptions noted
Quantified Difference	Qualitative activity: Inactive against E. coli, M. luteus, S. enteritidis
Conditions	In vitro antimicrobial susceptibility testing; specific assay details not provided

Why This Matters

For researchers investigating structure-activity relationships in antimicrobial fatty acid derivatives, the ability to reliably synthesize the active ethyl ester via vaccenic acid chloride is a prerequisite for conducting controlled comparative studies.

• [1] Ozusaglam MA, et al. Antimicrobial activity of fatty acids from Artemia salina. J Pure Appl Microbiol. 2013;7:1567-1573. View Source

Cotton Fabric Esterification Efficiency

In a study evaluating the esterification of cotton fabric with monofunctional acid chlorides, unsaturated C18 acid chlorides, specifically oleoyl and elaidoyl, were found to be more effective than saturated C18 acid chlorides at a similar degree of substitution (D.S.) in improving conditioned (dry) crease recovery [1]. While vaccenic acid chloride was not directly tested, this class-level inference demonstrates that the presence of a double bond in the C18 acyl chain is a critical structural determinant for enhancing material properties via esterification, suggesting that vaccenoyl chloride would offer similar advantages over its saturated counterparts.

Cotton Fabric Esterification

Class-level

Unsaturated C18 acid chlorides (oleoyl, elaidoyl) improved dry crease recovery more than stearoyl chloride at similar substitution degree

Class-level property suggests unsaturation may improve cellulose modification; direct vaccenoyl chloride evaluation needed.

Cotton esterified in DMF; standard crease recovery test.

Evidence Dimension	Conditioned (dry) crease recovery of esterified cotton fabric
Target Compound Data	Unsaturated C18 acid chlorides (oleoyl, elaidoyl): More effective than saturated C18 acid chloride
Comparator Or Baseline	Saturated C18 acid chloride (stearoyl chloride): Less effective at similar D.S.
Quantified Difference	Increase in crease recovery varies linearly with acyl chain length; unsaturation provides additional benefit
Conditions	Cotton fabric esterified in dimethylformamide; crease recovery angle measured via standard textile methods

Why This Matters

For industrial chemists seeking to modify cellulose-based materials, this evidence indicates that the unsaturation in vaccenoyl chloride confers a tangible performance advantage over saturated fatty acyl chlorides, justifying its selection for applications where enhanced flexibility or crease resistance is desired.

• [1] Frick JG Jr, Andrews BAK, Reid JD. Esterification of Cotton with Certain Monofunctional Acid Chlorides and the Effect on Crease Recovery. Text Res J. 1965;35(4):325-332. View Source

Vaccenic Acid Chloride Application Scenarios

Metabolic Tracing of Trans Fatty Acid Isomers

Researchers investigating the differential metabolic fates of dietary trans fatty acids require isomerically pure substrates to generate reliable data. The documented 30% higher hepatic mitochondrial respiration rate with vaccenoyl-CoA versus elaidoyl-CoA, and its distinct β-oxidation kinetics in cardiac mitochondria, position vaccenic acid chloride as the essential precursor for synthesizing the necessary radiolabeled or stable isotope-labeled vaccenoyl-CoA tracers. Substituting with the more common elaidoyl chloride would yield quantitatively and kinetically inaccurate metabolic flux measurements, as evidenced by direct head-to-head comparative studies [1]. This scenario is particularly critical for nutritional biochemists and mitochondrial physiologists seeking to understand the health implications of specific trans fatty acid isomers [2].

Bacterial Membrane Phospholipid Synthesis

The specific enzymatic incorporation of the cis-vaccenoyl group into the sn-2 position of E. coli membrane phospholipids by the YihG acyltransferase directly links this unique lipid moiety to flagellar formation and motility [1]. For synthetic biologists and membrane biophysicists constructing in vitro models of bacterial membranes, vaccenic acid chloride provides the only route to generate phospholipids with this biologically authentic acyl chain. The ΔyihG mutant phenotype—loss of cis-vaccenoyl incorporation coupled with enhanced motility—demonstrates that generic C18:1 acyl chlorides cannot recapitulate this specific structure-function relationship [2]. This application is vital for studies on bacterial chemotaxis, biofilm formation, and the development of anti-virulence strategies targeting lipid metabolism.

Membrane-Modifying Biomaterials Development

Lipid engineers and material scientists developing liposomal drug delivery systems or supported lipid bilayers require precise control over membrane phase behavior. The class-level evidence indicating that cis-vaccenoyl-containing phosphatidylcholines exhibit a gel-to-liquid crystalline phase transition temperature approximately 16°C lower than their cyclopropane counterparts demonstrates the significant fluidizing effect of this specific acyl chain [1]. Vaccenic acid chloride serves as the key acylating agent for synthesizing these custom phospholipids. Furthermore, the superior performance of unsaturated C18 acid chlorides over saturated C18 in modifying cellulose materials, as shown in textile chemistry studies, suggests that vaccenoyl chloride could be leveraged to engineer flexible, bio-based surface coatings with enhanced mechanical properties [2]. These applications capitalize on the unique biophysical and materials properties conferred by the vaccenoyl moiety.

Application

Selection Property

Validation Focus

Trans fatty acid isomer metabolic tracing

Positional acyl chain specificity

β-Oxidation rate differentiation and mitochondrial respiration comparison

Bacterial membrane phospholipid modeling

Enzymatic acyltransferase recognition

sn-2 vaccenoyl incorporation phenotype and flagellar formation response

Lipid bilayer and biomaterial modification

Acyl chain unsaturation effect

Phase transition temperature and material crease recovery profile

• [1] Du ZY, Degrace P, Gresti J, Loreau O, Clouet P. Dissimilar properties of vaccenic versus elaidic acid in β-oxidation activities and gene regulation in rat liver cells. Lipids. 2010;45(7):581-591. View Source
• [2] Lawson LD, Kummerow FA. β-Oxidation of the coenzyme A esters of vaccenic, elaidic, and petroselaidic acids by rat heart mitochondria. Lipids. 1979;14(5):501-503. View Source
• [3] Toyotake Y, et al. A novel lysophosphatidic acid acyltransferase of Escherichia coli produces membrane phospholipids with a cis-vaccenoyl group and is related to flagellar formation. J Biol Chem. 2020;295(22):7700-7712. View Source
• [4] Silvius JR, McElhaney RN. Phase transition behaviour of artificial liposomes composed of phosphatidylcholines acylated with cyclopropane fatty acids. Biochim Biophys Acta. 1979;555(2):259-269. View Source
• [5] Frick JG Jr, Andrews BAK, Reid JD. Esterification of Cotton with Certain Monofunctional Acid Chlorides and the Effect on Crease Recovery. Text Res J. 1965;35(4):325-332. View Source